Cas no 172218-35-8 (N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide)
N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide Chemical and Physical Properties
Names and Identifiers
-
- Trifluoroacetamide,-(4-bromobenzyl)
- N-[(4-bromophenyl)methyl]-2,2,2-trifluoroacetamide
- GBGMQVIMVBTEOG-UHFFFAOYSA-N
- N-(4-Bromobenzyl)-2,2,2-trifluoroacetamide
- N-(4-Bromobenzyl)-2,2,2-trifluoroacetamide #
- 2,2,2-Trifluoroacetamide, N-(4-bromobenzyl)-
- N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide
-
- Inchi: 1S/C9H7BrF3NO/c10-7-3-1-6(2-4-7)5-14-8(15)9(11,12)13/h1-4H,5H2,(H,14,15)
- InChI Key: GBGMQVIMVBTEOG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CNC(C(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Topological Polar Surface Area: 29.1
N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF26212-1mg |
Trifluoroacetamide,-(4-bromobenzyl) |
172218-35-8 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AF26212-5mg |
Trifluoroacetamide,-(4-bromobenzyl) |
172218-35-8 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AF26212-10mg |
Trifluoroacetamide,-(4-bromobenzyl) |
172218-35-8 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AF26212-500mg |
Trifluoroacetamide,-(4-bromobenzyl) |
172218-35-8 | >95% | 500mg |
$269.00 | 2024-04-20 | |
| A2B Chem LLC | AF26212-1g |
Trifluoroacetamide,-(4-bromobenzyl) |
172218-35-8 | >95% | 1g |
$343.00 | 2024-04-20 | |
| A2B Chem LLC | AF26212-5g |
Trifluoroacetamide,-(4-bromobenzyl) |
172218-35-8 | >95% | 5g |
$737.00 | 2024-04-20 |
N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide
Comprehensive Overview of N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide (CAS No. 172218-35-8)
N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide, identified by its CAS number 172218-35-8, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 4-bromobenzyl group with a trifluoroacetamide moiety, making it a valuable intermediate in synthetic chemistry. Its applications span drug discovery, material science, and specialty chemical production, aligning with current trends in green chemistry and precision synthesis.
The growing interest in halogenated compounds like N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide stems from their role in developing bioactive molecules. Researchers frequently search for "bromophenyl derivatives in drug design" or "trifluoroacetamide applications," reflecting its relevance in modern medicinal chemistry. The compound's electron-withdrawing properties and structural versatility enable its use in creating inhibitors, catalysts, and functional materials, addressing industry demands for high-performance intermediates.
From a synthetic perspective, CAS 172218-35-8 exemplifies advancements in fluorine chemistry, a hot topic in 2024 due to fluorine's impact on compound stability and bioavailability. Queries like "how to synthesize bromophenyl-trifluoroacetamide" or "N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide solubility" highlight user concerns about practical handling. The compound typically appears as white crystalline powder with moderate solubility in polar organic solvents, requiring storage under inert conditions to maintain purity.
Quality control of N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide involves rigorous analytical techniques, including HPLC and NMR spectroscopy, ensuring compliance with research-grade standards. Its low toxicity profile (when handled properly) makes it preferable for laboratory use compared to heavier halogenated analogs. Recent publications explore its potential in covalent organic frameworks (COFs) and photoactive materials, tapping into the surge of interest in smart materials.
For suppliers and distributors, accurate labeling of 172218-35-8 with proper GHS classifications ensures regulatory compliance. The compound's thermal stability (decomposing above 200°C) and non-hygroscopic nature facilitate safe transportation. Industry forums frequently discuss "scaling up bromophenyl-trifluoroacetamide production," indicating its commercial viability for custom synthesis projects.
In conclusion, N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide represents a convergence of halogen and fluorine chemistry, answering contemporary needs in targeted molecular design. Its balanced reactivity and adaptability position it as a key player in next-generation fine chemicals, resonating with global shifts toward sustainable synthetic routes and high-value chemical building blocks.
172218-35-8 (N-[(4-Bromophenyl)methyl]-2,2,2-trifluoroacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)